2-((4-Fluorophenyl)thio)-1-(4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[4-[5-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H24FN5O2S/c1-15(2)22-25-21(26-30-22)16-3-8-19(24-13-16)27-9-11-28(12-10-27)20(29)14-31-18-6-4-17(23)5-7-18/h3-8,13,15H,9-12,14H2,1-2H3
• InChI Key: CWCKJCTWTRIPMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C22H24FN5O2S
• Molecular Weight: 441.5 g/mol
• CAS No.: 1421457-63-7

Description

2-((4-Fluorophenyl)thio)-1-(4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone is a synthetic organic compound featuring a fluorophenylthio group, a piperazine linker, and a pyridine-oxadiazole scaffold.

Biological Activity

The compound 2-((4-Fluorophenyl)thio)-1-(4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone is a complex organic molecule that has garnered attention in pharmaceutical research due to its potential biological activities. This article presents a detailed overview of its biological activity, highlighting relevant studies, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The molecular formula for the compound is $C_{21}H_{24}FN_3O_2S$ with a molecular weight of 401.50 g/mol. The structure features several functional groups, including:

• A fluorophenyl group which may enhance lipophilicity and biological activity.
• An oxadiazole moiety known for its diverse biological properties.

Anticancer Properties

Recent studies have indicated that compounds containing the 1,2,4-oxadiazole scaffold exhibit significant anticancer activity. For instance, derivatives of oxadiazoles have been shown to inhibit various cancer cell lines through mechanisms such as apoptosis induction and inhibition of cell proliferation.

• Mechanism of Action :
  • The compound was found to increase p53 expression and promote caspase-3 cleavage in MCF-7 breast cancer cells, leading to apoptosis .
  • Molecular docking studies suggest strong hydrophobic interactions between the oxadiazole derivatives and target proteins involved in cancer cell proliferation .
• Case Studies :
  • A specific derivative demonstrated an IC50 value of 0.65 µM against MCF-7 cells, indicating potent cytotoxicity .
  • Other studies reported that modifications to the oxadiazole structure could enhance selectivity and potency against specific cancer types .

Antimicrobial Activity

In addition to anticancer properties, oxadiazole derivatives have shown promise as antimicrobial agents. Research indicates that these compounds can inhibit bacterial growth through various mechanisms, including disruption of bacterial cell wall synthesis.

Neuropharmacological Effects

The presence of the piperazine ring in the structure suggests potential neuropharmacological applications. Compounds with similar structures have been investigated for their effects on neurotransmitter systems, particularly in relation to psychostimulant abuse.

Structure-Activity Relationship (SAR)

Understanding the relationship between chemical structure and biological activity is crucial for optimizing the efficacy of new compounds. The following table summarizes key findings from SAR studies related to similar compounds:

Compound Type	Key Modifications	Biological Activity	Reference
1,2,4-Oxadiazoles	Substitution patterns	Anticancer activity (IC50 < 1 µM)
Piperazine Derivatives	Fluorine substitution	Enhanced dopamine receptor binding
Thioether Compounds	Varying alkyl chains	Increased antimicrobial efficacy

Scientific Research Applications

Pharmacological Studies

The compound has been investigated for its pharmacological properties, particularly as a potential therapeutic agent. The inclusion of the 4-fluorophenyl group is known to enhance lipophilicity, which can improve bioavailability and efficacy in drug formulations.

Case Study:
A study published in the Journal of Medicinal Chemistry explored derivatives of similar structures that exhibited significant activity against certain cancer cell lines. The findings indicated that modifications to the piperazine moiety could enhance anti-tumor activity, suggesting that similar modifications to our compound could yield promising results in cancer therapy .

Neuropharmacology

Given its piperazine structure, this compound may interact with neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Research has indicated that piperazine derivatives can exhibit anxiolytic and antidepressant effects.

Case Study:
In a study assessing the effects of piperazine derivatives on anxiety models in rodents, compounds similar to our target demonstrated significant reductions in anxiety-like behavior . This suggests that our compound could be further explored for neuropharmacological applications.

Antimicrobial Activity

The oxadiazole ring present in the structure has been associated with antimicrobial properties. Compounds containing oxadiazole have shown effectiveness against various bacterial strains and fungi.

Case Study:
Research indicates that oxadiazole derivatives exhibit significant antibacterial activity against resistant strains of bacteria such as Staphylococcus aureus and Escherichia coli. A derivative with a similar structure was tested and showed promising results . This highlights the potential for our compound to be developed into an antimicrobial agent.

Table 1: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Antitumor	Piperazine derivatives	Significant anti-cancer activity
Neuropharmacology	Piperazine analogs	Anxiolytic effects in animal models
Antimicrobial	Oxadiazole derivatives	Effective against resistant bacterial strains

Comparison with Similar Compounds

Key Observations :

• Heterocycle Impact : Replacing 1,2,4-triazole (common in antimicrobial agents) with 1,2,4-oxadiazole may enhance metabolic stability and electron-withdrawing properties, favoring interactions with hydrophobic enzyme pockets .

Physicochemical Properties

While explicit data for the target compound are unavailable, trends can be inferred from analogs:

Property	Target Compound (Predicted)	Triazole-Thio-Ethanone	Chloropyrimidine-Piperazine
Molecular Weight (g/mol)	~480	~450	~520
logP	~3.5 (hydrophobic)	~2.8	~3.2
Solubility	Low (oxadiazole hydrophobicity)	Moderate (polar sulfonyl group)	Low (chlorine, piperazine)

Implications : The target compound’s higher logP and lower solubility compared to triazole derivatives may necessitate formulation optimization for in vivo studies.

Q & A

Q. How can researchers optimize the synthesis conditions for this compound to improve yield and purity?

Methodological Answer: Key variables include solvent selection (e.g., ethanol or DMF), catalyst use (e.g., polyvinyl pyridine to enhance reaction efficiency), and stoichiometric ratios of aryl amines, isothiocyanates, and ketone precursors . Reaction monitoring via TLC and purification through recrystallization (e.g., ethanol/water mixtures) can improve purity. Temperature control (room temperature vs. reflux) and reaction time (1–24 hours) should be systematically tested to maximize yield .

Q. What analytical techniques are most reliable for confirming the structural integrity of this compound?

Methodological Answer: X-ray crystallography is the gold standard for resolving the 3D structure, particularly for verifying the oxadiazole and piperazine moieties . Complementary techniques include:

• NMR : $^1$H and $^13$C NMR to confirm proton environments and carbon backbone.
• Mass Spectrometry (MS) : High-resolution MS for molecular weight validation.
• IR Spectroscopy : To identify functional groups like C=S (thioether) and C=O (ketone) .

Q. How does the compound’s stability vary under different storage conditions?

Methodological Answer: Stability studies should assess:

• pH : Test aqueous solubility and degradation in buffers (pH 3–9).
• Temperature : Accelerated aging studies at 4°C, 25°C, and 40°C.
• Light Exposure : UV/Vis spectroscopy to monitor photodegradation.
  The oxadiazole ring is prone to hydrolysis under acidic/alkaline conditions, so inert atmospheres (N$_2$) and desiccants are recommended for long-term storage .

Q. What in vitro assays are suitable for preliminary evaluation of biological activity?

Methodological Answer:

• Antimicrobial Activity : Broth microdilution assays (e.g., MIC against Gram-positive/negative bacteria) .
• Enzyme Inhibition : Fluorescence-based assays targeting kinases or proteases, given the piperazine moiety’s role in receptor binding .
• Cytotoxicity : MTT assays on mammalian cell lines to assess therapeutic index .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies elucidate the role of the fluorophenyl and oxadiazole groups?

Methodological Answer:

• Substituent Variation : Synthesize analogs with halogens (Cl, Br) or methyl groups replacing fluorine.
• Bioisosteric Replacement : Replace oxadiazole with 1,3,4-thiadiazole to compare stability and activity.
• Computational Docking : Use AutoDock Vina to model interactions with target proteins (e.g., bacterial enzymes or cancer-related kinases) .

Q. How should researchers resolve contradictory bioactivity data across different experimental models?

Methodological Answer:

• Assay Standardization : Replicate studies using identical cell lines (e.g., HEK-293 vs. HeLa) and nutrient conditions.
• Purity Verification : Reanalyze compound batches via HPLC to rule out impurities .
• Positive/Negative Controls : Include reference compounds (e.g., ciprofloxacin for antimicrobial assays) to validate experimental setups .

Q. What methodologies are recommended for assessing environmental fate and ecotoxicological impacts?

Methodological Answer:

• Biodegradation Studies : Use OECD 301F tests to measure microbial breakdown in water/soil .
• Partitioning Analysis : Calculate logP values (octanol-water) to predict bioaccumulation potential.
• Ecotoxicology : Acute toxicity assays on Daphnia magna or algae to determine LC$_{50}$ values .

Q. How can synergistic effects with other bioactive compounds be systematically evaluated?

Methodological Answer:

• Checkerboard Assays : Test combinations with known antibiotics or antifungals to calculate fractional inhibitory concentration (FIC) indices .
• Mechanistic Studies : Use transcriptomics or proteomics to identify pathways affected by synergy .

Q. What strategies are effective for identifying metabolic pathways and degradation products?

Methodological Answer:

• In Vitro Metabolism : Incubate with liver microsomes (human/rat) and analyze metabolites via LC-MS/MS.
• Environmental Degradation : Use soil/water microcosms under controlled conditions to detect breakdown products (e.g., fluorophenol derivatives) .

Q. How can computational modeling predict target binding and selectivity?

Methodological Answer:

• Molecular Dynamics Simulations : GROMACS or AMBER to study ligand-protein interactions over time.
• Pharmacophore Mapping : Schrödinger’s Phase to identify critical binding features (e.g., hydrogen bonds with the oxadiazole nitrogen) .